Cas no 40764-03-2 (3-[4-(2-methylpropyl)phenyl]propanal)

• Product name: 3-[4-(2-methylpropyl)phenyl]propanal
• CAS No: 40764-03-2
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 327098
• PubChem ID: 15606649

3-[4-(2-methylpropyl)phenyl]propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal,4-(2-methylpropyl)-
• 3-(4-ISOBUTYL-PHENYL)-PROPIONALDEHYDE
• 3-(4-i-butyl-phenyl)-propanal
• 3-(4-Isobutylphenyl)propionaldehyde
• AG-F-44780
• AGN-PC-00PX6E
• b-(p-Isobutylphenyl)propionaldehyde
• CTK4I3715
• Hydrocinnamaldehyde,p-isobutyl- (7CI)
• KB-75194
• p-Isobutylphenylpropionic aldehyde
• 3-[4-(2-methylpropyl)phenyl]propanal
• 3-(4-Isobutylphenyl)propanal
• 40764-03-2
• SCHEMBL1516646
• NSBVUMUHYMLXLM-UHFFFAOYSA-N
• 3-(4-isobutylphenyl)-propionaldehyde
• EN300-1826879
• DTXSID20575649
• Benzenepropanal, 4-(2-methylpropyl)-
• AKOS006290567

• Inchi： InChI=1S/C13H18O/c1-11(2)10-13-7-5-12(6-8-13)4-3-9-14/h5-9,11H,3-4,10H2,1-2H3
• InChI Key： NSBVUMUHYMLXLM-UHFFFAOYSA-N
• SMILES： CC(C)CC1=CC=C(CCC=O)C=C1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.2

Experimental Properties

• Density: 0.941
• Boiling Point: 273.27°C at 760 mmHg
• Flash Point: 122.912°C
• Refractive Index: 1.499

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes